2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM135557-1g |
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
879291-27-7 | 95+% | 1g |
$104 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK791-200mg |
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
879291-27-7 | 97% | 200mg |
253.0CNY | 2021-08-04 | |
| Alichem | A029181930-1g |
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
879291-27-7 | 95% | 1g |
$186.85 | 2023-08-31 | |
| Alichem | A029181930-5g |
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
879291-27-7 | 95% | 5g |
$576.30 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 095862-1g |
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
879291-27-7 | 95+% | 1g |
8192.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 095862-250mg |
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
879291-27-7 | 95+% | 250mg |
3688.0CNY | 2021-07-07 | |
| TRC | P321078-2.5mg |
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
879291-27-7 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P321078-5mg |
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
879291-27-7 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P321078-25mg |
2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
879291-27-7 | 25mg |
$ 80.00 | 2022-06-03 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0081P-1g |
2-Phenyl-pyridine-5-boronic acid pinacol ester |
879291-27-7 | 98% | 1g |
2527.17CNY | 2021-05-07 |
Audited Supplier
The compound 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 879291-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique chemical properties, including the presence of a boronic ester moiety, make it a versatile building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in medicinal chemistry for the construction of complex molecular architectures.
Recent studies have highlighted the role of 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the synthesis of novel tyrosine kinase inhibitors (TKIs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the epidermal growth factor receptor (EGFR), a target of paramount importance in oncology. The study reported that derivatives synthesized using this compound exhibited enhanced binding affinity and selectivity, leading to improved therapeutic efficacy in preclinical models of non-small cell lung cancer (NSCLC).
In addition to its applications in oncology, this compound has also been explored in the context of neurodegenerative diseases. A recent publication in ACS Chemical Neuroscience detailed its use in the synthesis of small molecules targeting alpha-synuclein aggregation, a pathological hallmark of Parkinson's disease. The researchers utilized the boronic ester functionality to introduce modifications that enhanced blood-brain barrier permeability, a critical factor in the development of central nervous system (CNS) therapeutics.
Another emerging area of research involves the use of 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. A 2022 study in Nature Chemical Biology reported the successful incorporation of this compound into PROTAC molecules designed to degrade oncogenic proteins, showcasing its potential in targeted protein degradation strategies.
Despite its promising applications, challenges remain in the large-scale synthesis and optimization of this compound. Recent advancements in catalytic borylation reactions, as reported in Organic Letters, have addressed some of these challenges by improving yield and reducing byproduct formation. These methodological improvements are expected to facilitate broader adoption of this compound in pharmaceutical research and development.
In conclusion, 2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 879291-27-7) represents a valuable tool in modern drug discovery. Its versatility in chemical synthesis and its role in the development of targeted therapies underscore its importance in the field. Ongoing research is likely to uncover additional applications, further solidifying its position as a key intermediate in the pharmaceutical industry.
